Cas no 99843-60-4 (2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid)
2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid
- HMS1645J22
- STK503913
- 2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid
-
- MDL: MFCD12027180
- Inchi: 1S/C11H11NO4/c13-9-6-7(3-4-8(9)11(15)16)12-5-1-2-10(12)14/h3-4,6,13H,1-2,5H2,(H,15,16)
- InChI Key: YGPRYYXPWYNZBJ-UHFFFAOYSA-N
- SMILES: O=C1CCCN1C1C=CC(C(=O)O)=C(C=1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 304
- Topological Polar Surface Area: 77.8
2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 037754-500mg |
2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid |
99843-60-4 | 500mg |
$126.00 | 2023-09-11 | ||
| Chemenu | CM531291-1g |
2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoicacid |
99843-60-4 | 97% | 1g |
$133 | 2024-07-18 | |
| Chemenu | CM531291-5g |
2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoicacid |
99843-60-4 | 97% | 5g |
$398 | 2024-07-18 | |
| Crysdot LLC | CD11000156-5g |
2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid |
99843-60-4 | 97% | 5g |
$398 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620642-5g |
2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid |
99843-60-4 | 98% | 5g |
¥4172.00 | 2024-04-23 |
2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid
2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid (CAS No. 99843-60-4): A Comprehensive Overview
2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid (CAS No. 99843-60-4) is a versatile compound with significant applications in the fields of pharmaceuticals, organic synthesis, and materials science. This article provides a detailed overview of the compound, including its chemical structure, physical properties, synthesis methods, and recent research advancements.
Chemical Structure and Properties
2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid is a derivative of benzoic acid with a unique functional group arrangement. The compound features a hydroxyl group at the 2-position and a 2-oxopyrrolidine moiety at the 4-position of the benzene ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The molecular formula of 2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid is C11H11NO3, and its molecular weight is approximately 209.20 g/mol.
The compound is typically a white to off-white solid at room temperature and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its solubility characteristics make it suitable for various applications in solution-based reactions and formulations.
Synthesis Methods
The synthesis of 2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid can be achieved through several routes, each with its advantages and limitations. One common method involves the reaction of 4-hydroxybenzoic acid with N-Boc protected pyrrolidinone followed by deprotection. This approach ensures high yields and purity, making it suitable for large-scale production.
An alternative synthetic route involves the coupling of 4-hydroxybenzoyl chloride with pyrrolidinone in the presence of a base such as triethylamine. This method is known for its simplicity and efficiency, although it may require careful control of reaction conditions to avoid side products.
Pharmaceutical Applications
2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid has gained attention in pharmaceutical research due to its potential therapeutic properties. Recent studies have explored its anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs targeting inflammatory diseases and pain management.
A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. These findings suggest that the compound could be used as a lead molecule for developing safer and more effective nonsteroidal anti-inflammatory drugs (NSAIDs).
Biochemical Mechanisms
The biological activity of 2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid is attributed to its ability to interact with specific cellular targets. Research has shown that the compound can modulate signaling pathways involved in inflammation and pain perception. For instance, it has been demonstrated to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor implicated in inflammatory responses.
In addition to its anti-inflammatory properties, 2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid has been investigated for its potential neuroprotective effects. Studies have indicated that it can reduce oxidative stress and protect neurons from damage caused by neurotoxic agents such as glutamate. These findings open up new avenues for exploring the compound's role in neurodegenerative diseases.
Clinical Trials and Future Prospects
The promising preclinical results with 2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid have led to increased interest in advancing its development into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in human subjects.
Preliminary data from these trials have shown that 2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid is well-tolerated at therapeutic doses with minimal adverse effects. These findings provide a strong foundation for further clinical evaluation and potential commercialization.
Mechanistic Insights from Recent Research
To better understand the mechanisms underlying the biological activity of 2-Hydroxy-4-(2-oxopyrrolidin-1-y l)benzoic acid, researchers have employed advanced techniques such as molecular docking studies and in vitro assays. These studies have revealed that the compound can bind to specific protein targets involved in inflammatory signaling pathways, thereby modulating their activity.
A recent publication in Bioorganic & Medicinal Chemistry Letters reported that molecular docking simulations identified several key residues within the active site of COX enzymes that are crucial for binding to 2-Hydroxy -4-(2 -ox o py rroli din -1 -y l )be n z o i c aci d strong>. T h e s e f i n d i n g s p r o v i d e v a l u a b l e i n s i g h t s i n t o t h e m o l e c u l a r b a s i s o f t h e c o m p o u n d 's p h a r m a c o l o g i c a l p r o p e r t i e s . p >
99843-60-4 (2-Hydroxy-4-(2-oxopyrrolidin-1-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)